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Compound of Interest

Compound Name: Erasin

Cat. No.: B12399625 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals overcome

challenges related to the aqueous insolubility of erastin in experimental settings.

Frequently Asked Questions (FAQs)
Q1: Why is erastin difficult to dissolve in aqueous solutions?

A1: Erastin is a lipophilic small molecule, meaning it has poor water solubility. Its chemical

structure makes it sparingly soluble in aqueous buffers, which can lead to precipitation when

directly added to cell culture media or phosphate-buffered saline (PBS).[1]

Q2: What is the recommended solvent for preparing an erastin stock solution?

A2: The recommended solvent for preparing an erastin stock solution is dimethyl sulfoxide

(DMSO).[1][2][3] Erastin is also soluble in dimethylformamide (DMF).[1] It is insoluble in water

and ethanol.[3][4]

Q3: What is the maximum concentration of erastin that can be dissolved in DMSO?

A3: The solubility of erastin in DMSO is approximately 10.94 mg/mL (20 mM), and can be

higher (up to 27.4 mg/mL) with gentle warming or sonication.[2][3][5] For practical purposes,

preparing a stock solution in the range of 10-20 mM in fresh, moisture-free DMSO is

recommended.[6]
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Q4: How should I prepare a working solution of erastin in my aqueous cell culture medium?

A4: To prepare a working solution, you should first dissolve the erastin in DMSO to make a

concentrated stock solution. Then, dilute this stock solution into your aqueous buffer or cell

culture medium of choice to achieve the final desired concentration.[1] It is crucial to ensure

that the final concentration of DMSO in the cell culture medium is low (typically ≤0.1% v/v) to

avoid solvent-induced cytotoxicity.[4]

Q5: How stable is erastin in solution?

A5: Erastin is unstable in aqueous solutions, and it is recommended to prepare these solutions

fresh for immediate use and not to store them for more than one day.[1][7] Stock solutions of

erastin in DMSO are more stable and can be stored at -20°C for several months.[3] To avoid

degradation from repeated freeze-thaw cycles, it is best to aliquot the DMSO stock solution into

smaller, single-use volumes.[4][8]
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous media

The aqueous solubility of

erastin has been exceeded.

- Ensure the final DMSO

concentration is sufficient to

maintain solubility, but still non-

toxic to cells (≤0.1% v/v).-

Vigorously vortex or mix the

solution while adding the

erastin stock to the aqueous

medium to promote rapid

dispersion.- Prepare the

working solution immediately

before use.

Incomplete dissolution of

erastin powder in DMSO

Insufficient solvent volume or

low temperature.

- Gently warm the solution to

37°C and/or use an ultrasonic

bath for a short period to aid

dissolution.[3][4]- Ensure you

are using a sufficient volume of

DMSO for the amount of

erastin.

Loss of erastin activity in

experiments

Degradation of erastin due to

improper storage or handling.

- Aliquot the DMSO stock

solution to minimize freeze-

thaw cycles.[4]- Prepare fresh

working solutions in aqueous

media for each experiment.[6]-

Store the solid compound and

DMSO stock solutions at

-20°C.[2][3]

High background cell death in

control wells
DMSO toxicity.

- Ensure the final

concentration of DMSO in your

cell culture medium does not

exceed 0.1% (v/v).[4]- Run a

vehicle control with the same

concentration of DMSO to

assess its effect on cell

viability.
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Experimental Protocols
Preparation of Erastin Stock Solution (10 mM in DMSO)
Materials:

Erastin powder (MW: 547.04 g/mol )[2]

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes

Procedure:

Weigh out 5.47 mg of erastin powder and place it in a sterile microcentrifuge tube.

Add 1 mL of high-purity DMSO to the tube.

Vortex the solution thoroughly until the erastin is completely dissolved. If necessary, gently

warm the tube to 37°C or place it in an ultrasonic bath for a few minutes to facilitate

dissolution.[3][4]

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C.

Preparation of Erastin Working Solution (10 µM in Cell
Culture Medium)
Materials:

10 mM Erastin stock solution in DMSO

Pre-warmed cell culture medium

Procedure:

Thaw one aliquot of the 10 mM erastin stock solution.
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Dilute the stock solution 1:1000 in pre-warmed cell culture medium to achieve a final

concentration of 10 µM. For example, add 1 µL of the 10 mM stock solution to 1 mL of cell

culture medium.

Vortex the working solution immediately and thoroughly to ensure homogeneity and prevent

precipitation.

Use the working solution immediately for your experiments. Do not store the diluted aqueous

solution.[1]

Quantitative Data Summary
Solvent Solubility Reference

DMSO
~1 mg/mL to 10.94 mg/mL (up

to 27.4 mg/mL with warming)
[1][2][3]

Dimethyl formamide (DMF) ~10 mg/mL [1]

DMSO:PBS (1:2, pH 7.2) ~0.25 mg/mL [1]

Water Insoluble [3][4]

Ethanol Insoluble [3][4]

Visualizations
Experimental Workflow for Erastin Treatment
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Solution Preparation

Cell-Based Experiment

Weigh Erastin Powder

Dissolve in DMSO (10 mM Stock)

Aliquot and Store at -20°C

Thaw one Aliquot

For each experiment

Dilute Stock in Culture Medium (e.g., 10 µM)

Treat Cells Immediately

Incubate and Analyze

Click to download full resolution via product page

Caption: Workflow for preparing and using erastin in cell culture.
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Erastin-Induced Ferroptosis Signaling Pathway
Erastin induces a form of iron-dependent, non-apoptotic cell death called ferroptosis.[9][10] Its

primary mechanisms of action are the inhibition of the cystine/glutamate antiporter system Xc⁻

and the modulation of mitochondrial voltage-dependent anion channels (VDACs).[9]

Inhibition of System Xc⁻: Erastin blocks system Xc⁻, which is responsible for importing

cystine into the cell in exchange for glutamate.[9] Cystine is a crucial precursor for the

synthesis of glutathione (GSH), a major cellular antioxidant.[11]

GSH Depletion: The inhibition of cystine uptake leads to the depletion of intracellular GSH.

[12]

GPX4 Inactivation: Glutathione peroxidase 4 (GPX4), an enzyme that neutralizes lipid

peroxides, requires GSH as a cofactor.[11] With depleted GSH levels, GPX4 becomes

inactive.

Lipid Peroxidation: The inactivation of GPX4 results in the accumulation of lipid reactive

oxygen species (ROS) and uncontrolled lipid peroxidation, which damages cell membranes.

[11][12]

VDAC Modulation: Erastin can also directly bind to and modulate VDAC2 and VDAC3 on the

outer mitochondrial membrane, which alters mitochondrial metabolism and further

contributes to oxidative stress.[9][12]

Ferroptosis: The culmination of iron-dependent lipid peroxidation and membrane damage

leads to cell death by ferroptosis.
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Caption: Erastin's mechanism of action in inducing ferroptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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